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PDX models, which involve implanting patient tumor tissue into immunodeficient mice, are crucial

preclinical tools that preserve the molecular heterogeneity of original tumors [1]. The table below

summarizes key FGFR inhibitors and available PDX model data:

Inhibitor
Name

Other
Names

Relevant Preclinical or Clinical Findings Evidence Level

Zoligratinib Debio-

1347

Phase I trial: 10.5% partial response rate in

advanced solid tumors with FGFR1/2/3 alterations
[2].

Clinical Trial

PRN1371 PDX study: 28.2% tumor growth inhibition in
FGFR3-amplified NSCLC model [2].

Preclinical (PDX)

Erdafitinib Approved for urothelial carcinoma; PDX models
used to test combination therapies [3] [1].

Approved Drug /
Preclinical (PDX)

Research indicates that PDX models are effectively used to study combination therapies. One study on

urothelial carcinoma PDX models showed that combining an FGFR inhibitor with an EGFR inhibitor was

more effective than FGFR inhibition alone [1].
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Proposed Workflow for Evaluating Zoligratinib in PDX
Models

While a specific protocol for Zoligratinib was not found, you can adapt established methodologies from

similar studies. The diagram below outlines a potential workflow for evaluating Zoligratinib efficacy in a

PDX program:

Key Experimental Protocols

Based on standard practices in published PDX studies [1], here are detailed methodologies for key

experiments:

1. PDX Model Generation and Expansion

Animal Model: Use 4-5 week-old immunodeficient mice (e.g., NMRl nude strain)
Implantation: Surgically implant fresh tumor fragments (1-2 mm³) subcutaneously into the

interscapular region
Passaging: Once tumors reach 1000-1500 mm³, harvest for serial transplantation into new mice

(typically 3-5 animals per passage)
Cryopreservation: Preserve tumor tissue in freezing medium at -80°C or liquid nitrogen for long-term

storage

2. In Vivo Efficacy Study Design

Randomization: When PDX tumors reach 150-200 mm³, randomize mice into treatment groups (n=5-

10 per group)
Dosing: Administer Zoligatinib orally, typically once daily (common dose range: 10-50 mg/kg

depending on formulation)
Control Groups: Include vehicle-treated control group and potentially a reference FGFR inhibitor

group
Duration: Treatment typically continues for 21-42 days or until tumors in control group reach endpoint

volume

3. Endpoint Analysis Methods

Tumor Monitoring: Measure tumor dimensions 2-3 times weekly using digital calipers

Volume Calculation: Apply formula: TV (mm³) = [length (mm) × width (mm)²] × π/6
Response Metrics: Calculate:
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Tumor Growth Inhibition (TGI) = (1 - [ΔT/ΔC]) × 100%

Partial Response (PR) = >50% regression from baseline
Progressive Disease (PD) = >20% increase from baseline

Biomarker Analysis: Collect tumor tissue for:
Western blotting of p-FRS2, p-ERK, and p-AKT

RNA sequencing for pathway analysis
IHC for proliferation (Ki-67) and apoptosis (cleaved caspase-3) markers

Future Research Directions

The field is moving toward addressing resistance mechanisms to FGFR inhibitors. Promising research

directions based on current findings include:

Studying on-target resistance: Emerging evidence shows that kinase domain mutations (e.g.,

FGFR3 N540K, V555M) can cause resistance to FGFR inhibitors [3]
Exploring combination therapies: Research supports testing Zoligratinib with PI3K/mTOR or

EGFR inhibitors to overcome resistance [3] [1]
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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